Cas no 499154-44-8 (Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)-)

• Product Name: Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)-
• CAS No: 499154-44-8
• MF: C₂₅H₂₄N₂O₄S
• MW: 448.534065246582
• CID: 1539645
• Update Time: 2024-08-24

Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)-
• Benzenepropanoic acid, 2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)-

• Inchi： 1S/C25H24N2O4S/c28-25(29)11-10-22-9-7-20(18-27-14-3-13-26-27)17-24(22)32(30,31)15-12-19-6-8-21-4-1-2-5-23(21)16-19/h1-9,13-14,16-17H,10-12,15,18H2,(H,28,29)
• InChI Key： MCSFSNUTFGUTBJ-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC=C(CN2C=CC=N2)C=C1S(CCC1=CC=C2C(=C1)C=CC=C2)(=O)=O

Computed Properties

• Exact Mass: 448.14582

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 748.6±60.0 °C(Predicted)
• PSA: 89.26
• pka: 4.48±0.10(Predicted)